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Compound of Interest

Compound Name: Direct blue 67

Cat. No.: B1217340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Direct Blue 67, identified by CAS number 3354-97-0, is a diazo anionic dye. This document

provides a comprehensive technical overview of its physicochemical properties, toxicological

profile, and potential applications in research. Due to the limited availability of specific

experimental data for Direct Blue 67 in the public domain, this guide also draws upon general

knowledge of direct azo dyes to provide a broader context for its potential characteristics and

handling. All quantitative data is presented in structured tables, and where applicable,

generalized experimental workflows are visualized.

Physicochemical Properties
Direct Blue 67 is a complex organic salt with the molecular formula C₃₄H₂₄N₅Na₃O₁₂S₃.[1] It is

characterized by the presence of two azo groups (-N=N-), which are responsible for its color.[2]

Its high molecular weight and multiple sulfonate groups contribute to its solubility in water.[2][3]

Table 1: Physicochemical Data of Direct Blue 67
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Property Value Reference

CAS Number 3354-97-0 [1]

Molecular Formula C₃₄H₂₄N₅Na₃O₁₂S₃ [1]

Molecular Weight 859.75 g/mol [1]

Appearance Bluish-red or black powder [3]

Synonyms

C.I. Direct Blue 67, C.I. 27925,

Direct Fast Blue 3RL, Direct

Supra Light Fast Blue 3R

[1]

Absorption Maximum (λmax)
~573 nm (in aqueous solution,

context of degradation study)
[4]

Table 2: Solubility Profile of Direct Blue 67

Solvent Solubility Reference

Water Soluble [3]

Ethanol Slightly soluble [3]

Other Organic Solvents Insoluble [5]

Toxicological Profile
Specific toxicological data for Direct Blue 67, such as LD50 values, are not readily available in

peer-reviewed literature. However, as a member of the azo dye class, its potential for metabolic

cleavage into aromatic amines warrants careful consideration.[5] Azo dyes, as a class, have

been associated with potential mutagenicity and carcinogenicity, primarily due to the

toxicological properties of their constituent aromatic amines.[5]

It is crucial to note that no specific carcinogenicity classification by major regulatory bodies

such as IARC or NTP was found for Direct Blue 67 (CAS 3354-97-0). The information

available pertains to other direct dyes. For instance, NIOSH recommends that other benzidine-

derived dyes like Direct Blue 6 be handled as potential human carcinogens.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.worlddyevariety.com/direct-dyes/direct-blue-67.html
http://www.worlddyevariety.com/direct-dyes/direct-blue-67.html
http://www.worlddyevariety.com/direct-dyes/direct-blue-67.html
https://sdinternational.com/direct-blue-67-dyes/
http://www.worlddyevariety.com/direct-dyes/direct-blue-67.html
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-Blue-1
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://sdinternational.com/direct-blue-67-dyes/
https://sdinternational.com/direct-blue-67-dyes/
https://datasheets.scbt.com/sc-218247.pdf
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://datasheets.scbt.com/sc-218247.pdf
https://datasheets.scbt.com/sc-218247.pdf
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.cdc.gov/niosh/docs/78-148/default.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Toxicological Data Summary

Parameter Data Reference

Acute Oral LD50 (Rat) Not available

Acute Dermal LD50 (Rabbit) Not available

Carcinogenicity (IARC, NTP)
Not classified for Direct Blue

67

Genotoxicity Data not available

Given the lack of specific data, it is recommended to handle Direct Blue 67 with the same

precautions as other potentially hazardous azo dyes. This includes the use of appropriate

personal protective equipment (PPE), such as gloves, lab coats, and eye protection, and

working in a well-ventilated area to minimize inhalation exposure.

Experimental Protocols and Applications
While Direct Blue 67 is listed for use in dyeing textiles, leather, and paper, specific, detailed

protocols for its application in a research context, such as histological staining or as a

fluorescent probe, are not well-documented in scientific literature.[1] However, based on the

general properties of direct dyes, a generalized protocol for its potential use in biological

staining can be extrapolated. Direct dyes are anionic and bind to tissues, particularly collagen,

through hydrogen bonding.

Generalized Staining Workflow
The following diagram illustrates a generalized workflow for a direct staining procedure, which

could be adapted for Direct Blue 67.
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Generalized Staining Workflow

Sample Preparation

Staining Procedure
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(e.g., 5 µm sections)
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Staining with Direct Blue 67 Solution

Rinsing
(e.g., Distilled Water)

Dehydration
(Graded Alcohols)

Clearing
(e.g., Xylene)

Mounting

Click to download full resolution via product page

Caption: Generalized workflow for histological staining.
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Hypothetical Experimental Protocol for Tissue Staining
This protocol is a hypothetical adaptation based on general histological techniques and has not

been specifically validated for Direct Blue 67. Optimization would be required.

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes, 5 minutes each).

Transfer through graded alcohols: 100% (2 changes, 3 minutes each), 95% (1 change, 3

minutes), 70% (1 change, 3 minutes).

Rinse in distilled water.

Staining:

Prepare a 1% (w/v) solution of Direct Blue 67 in distilled water.

Immerse slides in the staining solution for 10-30 minutes.

Optimization step: Staining time may need to be adjusted based on tissue type and

desired intensity.

Rinsing and Differentiation:

Rinse slides briefly in distilled water to remove excess stain.

Optional differentiation: A brief rinse in 70% ethanol may be used to remove non-specific

background staining.

Dehydration, Clearing, and Mounting:

Dehydrate slides through graded alcohols (95%, 100%).

Clear in xylene.

Mount with a permanent mounting medium.
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Potential Signaling Pathways and Mechanisms of
Action
There is currently no available scientific literature detailing the specific effects of Direct Blue 67
on any cellular signaling pathways or its precise mechanism of action in a biological context. As

a diazo anionic dye, any biological activity would likely be related to its chemical structure and

its ability to interact with cellular components. The potential for metabolic activation to

carcinogenic amines is a primary toxicological concern for azo dyes.

The following diagram illustrates a generalized, hypothetical pathway for the metabolic

activation of an azo dye.

Hypothetical Metabolic Activation of an Azo Dye

Direct Blue 67
(Azo Dye)

Azo Reductase
(e.g., in gut microflora, liver)

Metabolism Aromatic Amines
(Potentially Carcinogenic)

Metabolic Activation
(e.g., N-hydroxylation) DNA Adducts Cellular Damage &

Potential Carcinogenesis
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Caption: Hypothetical metabolic pathway of an azo dye.

Conclusion
Direct Blue 67 (CAS 3354-97-0) is a diazo dye with established physicochemical properties

but a significant lack of specific toxicological and application data in the scientific literature.

Researchers, scientists, and drug development professionals should exercise caution when

handling this compound, adhering to safety protocols for potentially hazardous azo dyes. The

information and generalized protocols provided in this guide are intended to serve as a starting

point for further investigation, and it is strongly recommended that specific studies be

conducted to determine its precise biological and toxicological characteristics before its

adoption in experimental workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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